1H-Imidazo[4,5-c]quinoline, 1-methyl-

• IUPAC Name: 1-methylimidazo[4,5-c]quinoline
• InChI: InChI=1S/C11H9N3/c1-14-7-13-10-6-12-9-5-3-2-4-8(9)11(10)14/h2-7H,1H3
• InChI Key: MBEOKCONJLQHKT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1C3=CC=CC=C3N=C2
• Molecular Formula: C11H9N3
• DSSTOX Substance ID: DTXSID90553313
• Molecular Weight: 183.21 g/mol
• CAS RN: 99010-39-6

Description

“1H-Imidazo[4,5-c]quinoline, 1-methyl-” is a compound that contains an imidazole ring fused to a quinoline ring. The imidazole ring is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. The quinoline ring is a heterocyclic aromatic organic compound with the chemical formula C9H7N. It is a colorless hygroscopic liquid with a strong odor. A methyl group is attached to the imidazole ring.

Synthesis Analysis

The synthesis of imidazoquinolines has been achieved via a decarboxylative cyclization under metal-free conditions. This process involves the use of α-amino acids and 2-methyl quinolines. Other methods include the use of 1-(2-isocyanophenyl)-1H-imidazole derivatives and the condensation of ketones and ionic liquids containing the fragment of 1-(2-aminophenyl)imidazole.

Molecular Structure Analysis

The molecular structure of “1H-Imidazo[4,5-c]quinoline, 1-methyl-” involves an imidazole ring fused to a quinoline ring with a methyl group attached to the imidazole ring. Structural modifications can be made at various positions to enhance its properties.

Chemical Reactions Analysis

The chemical reactions involving “1H-Imidazo[4,5-c]quinoline, 1-methyl-” include decarboxylative cyclization and intramolecular cyclization. These reactions are used in the synthesis of the compound and its derivatives.

Mechanism of Action

While the specific mechanism of action for “1H-Imidazo[4,5-c]quinoline, 1-methyl-” is not explicitly mentioned in the sources, imidazoquinoline derivatives are known to have a wide array of biological activities. They act as immune modifiers and demonstrate antiviral and antitumor activities through endogenous cytokine production.

Safety and Hazards

While specific safety and hazards for “1H-Imidazo[4,5-c]quinoline, 1-methyl-” are not provided in the sources, it is generally advised to avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid exposure.

Future Directions

The future directions for “1H-Imidazo[4,5-c]quinoline, 1-methyl-” could involve further exploration of its potential biological activities. There is also potential for the development of new synthesis methods and the exploration of its anticancer activity.

Synthesis routes and methods

Procedure details

A solution of 2.92 g of 3-amino-4-methylaminoquinoline (V-2) in 20 ml of formic acid was refluxed for 1.5 hours. The reaction mixture was concentrated under reduced pressure and the residue was partitioned between chloroform and saturated aqueous sodium hydrogen-carbonate. The organic layer was washed with brine and dried. The chloroform was removed and the residue was crystallized from n-hexane to give 2.39 g (yield: 77%) of the titled compound (II-2). This was recrystallized from ethyl acetate to give colorless crystals melting at 146°~148° C.